![molecular formula C14H16N2O B3043676 N-[3-(2-pyrrolidin-1-ylethynyl)phenyl]acetamide CAS No. 900014-85-9](/img/structure/B3043676.png)
N-[3-(2-pyrrolidin-1-ylethynyl)phenyl]acetamide
Overview
Description
“N-[3-(2-pyrrolidin-1-ylethynyl)phenyl]acetamide” is a chemical compound with the CAS number 900014-85-9. It is also known as "3’-[(Pyrrolidin-1-yl)ethynyl]acetanilide" .
Molecular Structure Analysis
The molecular structure of “N-[3-(2-pyrrolidin-1-ylethynyl)phenyl]acetamide” is characterized by a pyrrolidine ring . This five-membered ring is one of the nitrogen heterocycles widely used by medicinal chemists . The structure of the molecule is influenced by the stereochemistry of the pyrrolidine ring .Scientific Research Applications
Medicinal Chemistry
The compound, being a conformationally rigid diamine, has major importance in medicinal chemistry . Diamines are often used as building blocks in the synthesis of various pharmaceuticals.
Synthesis of Alkaloids
Pyrrolidin-2-ones, which are part of the structure of this compound, have been used in the synthesis of various alkaloids . Alkaloids are a group of naturally occurring chemical compounds that contain mostly basic nitrogen atoms.
Production of Unusual β-Amino Acids
Pyrrolidin-2-ones have also been used in the synthesis of unusual β-amino acids such as statin and its derivatives . These unusual amino acids have various applications in medicinal chemistry and drug design.
Anti-Inflammatory Applications
Pyrrolone derivatives, which are structurally similar to our compound, exhibit diverse biological activities such as anti-inflammatory . Therefore, it’s possible that “3’-[(Pyrrolidin-1-yl)ethynyl]acetanilide” could also have anti-inflammatory properties.
Antidepressant Applications
Pyrrolone derivatives have also shown antidepressant activities . This suggests a potential application of “3’-[(Pyrrolidin-1-yl)ethynyl]acetanilide” in the treatment of depression.
Antimicrobial Applications
Pyrrolones and pyrrolidinones have shown antimicrobial activities . This indicates that “3’-[(Pyrrolidin-1-yl)ethynyl]acetanilide” could potentially be used in the development of new antimicrobial agents.
Anticancer Applications
Pyrrolones and pyrrolidinones have demonstrated anticancer activities . This suggests that “3’-[(Pyrrolidin-1-yl)ethynyl]acetanilide” could potentially be used in cancer treatment.
Industrial Applications
Pyrrolones and pyrrolidinones have diverse industrial applications . Therefore, “3’-[(Pyrrolidin-1-yl)ethynyl]acetanilide” could potentially be used in various industrial processes.
properties
IUPAC Name |
N-[3-(2-pyrrolidin-1-ylethynyl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O/c1-12(17)15-14-6-4-5-13(11-14)7-10-16-8-2-3-9-16/h4-6,11H,2-3,8-9H2,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQNYPOJVTGMCIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)C#CN2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(2-pyrrolidin-1-ylethynyl)phenyl]acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Amino-3-(trifluoromethyl)-3H-imidazo[4,5-f]quinoline](/img/structure/B3043595.png)
![Methyl 5,8-difluoro-4-(4-{[(2-methyl-2-propanyl)oxy]carbonyl}-1-piperazinyl)-2-quinolinecarboxylate](/img/structure/B3043601.png)
![tert-Butyl 4-[4-(2,5-difluorophenyl)-5-ethoxycarbonylthiazol-2-yl]piperazine-1-carboxylate](/img/structure/B3043606.png)
![4-[(Trifluoromethyl)thio]benzoyl bromide](/img/structure/B3043612.png)
